Cas no 2270-62-4 (26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)-)

26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)- is a specialized organic compound with distinct structural features. It exhibits unique stereochemistry and isomerism, which contribute to its potential applications in pharmaceuticals and organic synthesis. The presence of the 13-methyl group and specific stereoconfiguration enhances its bioactivity and selectivity, making it a valuable building block in chemical research.

26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)- structure

2270-62-4 structure

Product Name:26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)-

CAS No:2270-62-4

MF:C₃₀H₅₀O

MW:426.717409610748

CID:272114

PubChem ID:12312990

Update Time:2025-10-30

26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)- Chemical and Physical Properties

Names and Identifiers

- 26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)-
- (3S,4aR,6aS,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-ol
- D:C-Friedoolean-7-en-3β-ol
- [3S-(3a,4ab,6ba,8aa,12aa,12bb,14ab,14ba)]-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-Eicosahydro-4,4,6b,8a,11,11,12b,14b-octamethyl-3-picenol
- D:C-Friedoolean-7-en-3b-ol (7CI,8CI)
- D:C-Friedoolean-7-en-3-ol,(3b)-
- Multiflorenol(6CI)
- S2TU3PU8DO
- 26-NOROLEAN-7-EN-3-OL, 13-METHYL-, (3.BETA.,13.ALPHA.,14.BETA.)-
- DTXSID50177231
- multiflorenol
- Q27288503
- 2270-62-4
- D:C-Friedoolean-7-en-3
- 26-Norolean-7-en-3-ol, 13-methyl-, (3b,13a,14b)-
- A-ol
- D:C-FRIEDOOLEAN-7-EN-3-OL, (3.BETA.)-
- AKOS040755244
- (3S, 4aR, 6aS, 6bS, 8aR, 12aR, 14aR, 14bR)-4, 4, 6a, 6b, 8a, 11, 11, 14b-octamethyl-1, 2, 3, 4a, 5, 7, 8, 9, 10, 12, 12a, 13, 14, 14a-tetradecahydropicen-3-ol
- (3S-(3.ALPHA.,4A.BETA.,6B.ALPHA.,8A.ALPHA.,12A.ALPHA.,12B.BETA.,14A.BETA.,14B.ALPHA.))-1,2,3,4,4A,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14,14A,14B-EICOSAHYDRO-4,4,6B,8A,11,11,12B,14B-OCTAMETHYL-3-PICENOL
- D:C-FRIEDOOLEAN-7-EN-3.BETA.-OL
- UNII-S2TU3PU8DO
- CS-0143449
- 26-Norolean-7-en-3-ol, 13-methyl-, (3beta,13alpha,14beta)-
- D:C-Friedoolean-7-en-3beta-ol
- HY-N8348
- DTXCID6099722
- (3S-(3ALPHA,4ABETA,6BALPHA,8AALPHA,12AALPHA,12BBETA,14ABETA,14BALPHA))-1,2,3,4,4A,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14,14A,14B-EICOSAHYDRO-4,4,6B,8A,11,11,12B,14B-OCTAMETHYL-3-PICENOL
- D:C-FRIEDOOLEAN-7-EN-3-OL, (3BETA)-
- Inchi： 1S/C30H50O/c1-25(2)15-16-27(5)17-18-29(7)21-9-10-22-26(3,4)24(31)12-13-28(22,6)20(21)11-14-30(29,8)23(27)19-25/h9,20,22-24,31H,10-19H2,1-8H3/t20-,22-,23+,24-,27+,28+,29+,30-/m0/s1
- InChI Key： ZDFUASMRJUVZJP-GIIHIBIBSA-N
- SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC=C3[C@@H]2CC[C@@]2(C)[C@@H]4CC(C)(C)CC[C@]4(C)CC[C@@]23C)C1(C)C

Computed Properties

Exact Mass: 426.386166214g/mol
Monoisotopic Mass: 426.386166214g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 31
Rotatable Bond Count: 0
Complexity: 790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.2
Topological Polar Surface Area: 20.2Å²

26-Norolean-7-en-3-ol,13-methyl-, (3b,13a,14b)- Pricemore >>

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